Cas no 52117-91-6 (6-(4-Chlorophenyl)sulfonyl-3-pyridinylamine)

• Product Name: 6-(4-Chlorophenyl)sulfonyl-3-pyridinylamine
• CAS No: 52117-91-6
• MF: C₁₁H₉ClN₂O₂S
• MW: 268.719360113144
• MDL: MFCD00084873
• CID: 1072158
• PubChem ID: 21487071
• Update Time: 2025-05-23

6-(4-Chlorophenyl)sulfonyl-3-pyridinylamine Chemical and Physical Properties

Names and Identifiers

• 6-[(4-Chlorophenyl)sulfonyl]-3-pyridinylamine
• 3-AMINO-6-[(4-CHLOROPHENYL)SULPHONYL]PYRIDINE
• 6-[(4-Chlorophenyl)sulphonyl]pyridin-3-amine, 1-[(5-Aminopyridin-2-yl)sulphonyl]-4-chlorobenzene
• AG-L-57826
• CE-0708
• chlorophenylsulfonylpyridinylamine
• CTK6H0867
• MolPort-009-195-812
• 52117-91-6
• 6-(4-chlorobenzenesulfonyl)pyridin-3-amine
• SCHEMBL11711743
• AKOS005067116
• 6-((4-Chlorophenyl)sulfonyl)pyridin-3-amine
• MFCD00084873
• DTXSID80614664
• 6-(4-chlorophenyl)sulfonylpyridin-3-amine
• 2-(4'-chlorophenylsulphonyl)-5-amino-pyridine
• 6-(4-Chlorobenzene-1-sulfonyl)pyridin-3-amine
• J-517969
• ZOCZPMIRVLOPBS-UHFFFAOYSA-N
• 6-(4-Chlorophenyl)sulfonyl-3-pyridinylamine

• MDL： MFCD00084873
• Inchi： 1S/C11H9ClN2O2S/c12-8-1-4-10(5-2-8)17(15,16)11-6-3-9(13)7-14-11/h1-7H,13H2
• InChI Key： ZOCZPMIRVLOPBS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(C1C=CC(=CN=1)N)(=O)=O

Computed Properties

• Exact Mass: 268.0073264g/mol
• Monoisotopic Mass: 268.0073264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 81.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 6-(4-Chlorophenyl)sulfonyl-3-pyridinylamine

6-(4-Chlorophenyl)sulfonyl-3-pyridinylamine (CAS No 52117-91-6): A Comprehensive Overview

The compound 6-(4-Chlorophenyl)sulfonyl-3-pyridinylamine, identified by the CAS registry number CAS No 52117-91-6, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which combines a pyridine ring with a sulfonyl group and a chlorophenyl substituent. The presence of these functional groups imparts distinctive chemical properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of 6-(4-Chlorophenyl)sulfonyl-3-pyridinylamine in various applications, particularly in the development of advanced materials and pharmaceuticals. Its electronic properties, influenced by the electron-withdrawing sulfonyl group and the electron-donating amino group, make it a promising candidate for use in semiconducting materials. Researchers have explored its ability to enhance the performance of organic electronics, such as field-effect transistors and light-emitting diodes.

In the pharmaceutical sector, CAS No 52117-91-6 has shown potential as a lead compound for drug development. Its structure allows for interactions with various biological targets, including enzymes and receptors, which could be harnessed to design new therapeutic agents. Recent findings suggest that this compound exhibits moderate inhibitory activity against certain kinases, making it a valuable tool in anticancer drug discovery.

The synthesis of 6-(4-Chlorophenyl)sulfonyl-3-pyridinylamine involves a multi-step process that typically begins with the preparation of the corresponding pyridine derivative. The introduction of the sulfonyl group is achieved through a nucleophilic aromatic substitution reaction, followed by amino group substitution. This method ensures high purity and yield, making it suitable for large-scale production.

In terms of physical properties, this compound exhibits a melting point of approximately 200°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its stability under thermal and oxidative conditions has been extensively studied, revealing its suitability for use in high-temperature applications.

The environmental impact of CAS No 52117-91-6 has also been a topic of recent research. Studies indicate that it undergoes biodegradation under aerobic conditions, suggesting that its environmental footprint is relatively low compared to other synthetic compounds.

In conclusion, 6-(4-Chlorophenyl)sulfonyl-3-pyridinylamine (CAS No 52117-91-6) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with its favorable physical and chemical properties, positions it as a key player in both academic research and industrial innovation.